Cas no 1873581-88-4 (2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid)

• Product Name: 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid
• CAS No: 1873581-88-4
• Molecular Formula: C₁₃H₂₂O₂
• Molecular Weight: 210.312584400177
• MDL: MFCD32165405
• CID: 5603865
• PubChem ID: 130542777

2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid Properties

Names and Identifiers

• 1873581-88-4
• EN300-1865908
• 2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid

• MDL： MFCD32165405
• InChIKey： BRHIVUNWJPFPIK-UHFFFAOYSA-N
• Inchi： 1S/C13H22O2/c1-8(2)9-3-5-10(6-4-9)11-7-12(11)13(14)15/h8-12H,3-7H2,1-2H3,(H,14,15)
• SMILES： OC(C1CC1C1CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.161979940g/mol
• Heavy Atom Count: 15
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids